![molecular formula C16H18 B1215186 3,3',4,4'-Tetramethylbiphenyl CAS No. 4920-95-0](/img/structure/B1215186.png)
3,3',4,4'-Tetramethylbiphenyl
Overview
Description
3,3’,4,4’-Tetramethylbiphenyl is a chemical compound with the molecular formula C16H18 . It has a molecular weight of 210.32 . The compound is an off-white solid .
Synthesis Analysis
The synthesis of 2,3,3’,4’-Tetramethylbiphenyl can be achieved through a palladium-catalyzed boronic acid cross-coupling reaction . This process involves the cross-coupling of 4-bromo-1,2-dimethylbenzene and 3,4-dimethylphenylmagnesium bromide with NiF2-PPh3 as the catalyst .Molecular Structure Analysis
The InChI code for 3,3’,4,4’-Tetramethylbiphenyl is 1S/C16H18/c1-11-5-7-15(9-13(11)3)16-8-6-12(2)14(4)10-16/h5-10H,1-4H3 . The compound has a rotatable bond count of 1 .Physical And Chemical Properties Analysis
3,3’,4,4’-Tetramethylbiphenyl has a molecular weight of 210.31 g/mol . It has a computed XLogP3-AA value of 5 , indicating its lipophilicity. The compound has no hydrogen bond donor count and no hydrogen bond acceptor count . It’s stable under normal conditions .Scientific Research Applications
Synthesis and Characterization
- Synthesis Approaches : 3,3',4,4'-Tetramethylbiphenyl derivatives have been synthesized through various methods. For example, 4,4'-bis(4-hydroxybenzoyloxy)-3,3',5,5'-tetramethylbiphenyl was synthesized from specific precursors, highlighting the importance of reaction conditions on product yield (Zhang Peng-yun, 2011).
- Characterization Techniques : The structural characterization of these compounds often involves techniques such as IR and ~1HNMR, providing detailed insights into their chemical properties (Zhang Peng-yun, 2011).
Material Science Applications
- Polyimide Synthesis : This compound has been used in the preparation of novel fluorinated diamine monomers, leading to the development of polyimides with desirable properties such as solubility, thermal stability, and mechanical robustness (Chin‐Ping Yang, S. Hsiao, Kuei-Hung Chen, 2002).
- Polybenzimidazole Resin : It has also been involved in the synthesis of polybenzimidazole resin, a material with potential applications in high-temperature contexts due to its stability and robustness (Li Bo-luo, 2009).
Environmental Science
- Gas Adsorption Properties : Studies have shown that derivatives of this compound can exhibit interesting microporous structures capable of reversible adsorption of gases like nitrogen and hydrogen, which could have implications in environmental science and technology (K. Msayib et al., 2009).
Chemical Synthesis and Characterization
- Diverse Chemical Reactions : The compound has been utilized in various chemical syntheses, demonstrating its versatility in chemical reactions and potential as a building block for more complex molecules. For instance, its derivatives have been used in the study of polychlorinated biphenyls (PCBs), highlighting its relevance in understanding environmental pollutants (S. Safe, 1994).
Safety and Hazards
When handling 3,3’,4,4’-Tetramethylbiphenyl, it’s important to avoid dust formation and breathing in mist, gas, or vapors . Contact with skin and eyes should be avoided, and personal protective equipment should be worn . The compound should be handled in a well-ventilated area, and all sources of ignition should be removed .
properties
IUPAC Name |
4-(3,4-dimethylphenyl)-1,2-dimethylbenzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18/c1-11-5-7-15(9-13(11)3)16-8-6-12(2)14(4)10-16/h5-10H,1-4H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YXBIAYXZUDJVEB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C2=CC(=C(C=C2)C)C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID9074646 | |
Record name | 1,1'-Biphenyl, 3,3',4,4'-tetramethyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID9074646 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
210.31 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
4920-95-0 | |
Record name | 3,3′,4,4′-Tetramethylbiphenyl | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=4920-95-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3,3',4,4'-Tetramethylbiphenyl | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0004920950 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1,1'-Biphenyl, 3,3',4,4'-tetramethyl- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | 1,1'-Biphenyl, 3,3',4,4'-tetramethyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID9074646 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3,3',4,4'-Tetramethylbiphenyl | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | 3,3′,4,4′-Tetramethylbiphenyl | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/JZR6ASU6S9 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the significance of 3,3',4,4'-Tetramethylbiphenyl in materials science?
A1: this compound serves as a precursor to 3,3',4,4'-tetracarboxy-1,1'-biphenyl dianhydride. [] This dianhydride is a crucial building block in the synthesis of high-performance polymers, particularly polyimides. These polymers are known for their exceptional thermal stability, mechanical strength, and chemical resistance, making them suitable for applications in aerospace, electronics, and other demanding fields.
Q2: Can this compound be generated from other compounds?
A3: Yes, this compound can be produced through the photoirradiation of 3,4-xylenyl triaryl phosphate (TmpXP). [] This process, investigated for its application in photosensitive materials, results in the formation of this compound alongside a phosphoric acid monoaryl ester. Interestingly, TmpXP exhibits high reactivity in this reaction, yielding 78% of this compound after only 4 hours of irradiation with 254-nm radiation.
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